Cas no 1261798-08-6 (6-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid)

6-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid structure
1261798-08-6 structure
Product Name:6-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid
CAS No:1261798-08-6
MF:C14H8F4O3
MW:300.205138206482
MDL:MFCD18322441
CID:2761348
PubChem ID:53228261
Update Time:2025-04-21

6-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID40691794
    • A1-60132
    • 6-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%
    • MFCD18322441
    • 3-Fluoro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid
    • 1261798-08-6
    • 6-FLUORO-2-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
    • 3-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
    • 6-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid
    • MDL: MFCD18322441
    • Inchi: 1S/C14H8F4O3/c15-11-3-1-2-10(12(11)13(19)20)8-4-6-9(7-5-8)21-14(16,17)18/h1-7H,(H,19,20)
    • InChI Key: QVBMPILIYMKWNE-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C(=O)O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 300.04095676Da
  • Monoisotopic Mass: 300.04095676Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 46.5Ų

6-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid Pricemore >>

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abcr
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abcr
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